Cas no 191330-56-0 (Ezetimibe Ketone)

Ezetimibe Ketone structure
Ezetimibe Ketone structure
Product Name:Ezetimibe Ketone
CAS No:191330-56-0
MF:C24H19NO3F2
MW:407.40936
MDL:MFCD13185925
CID:66413
PubChem ID:9801494
Update Time:2024-10-31

Ezetimibe Ketone Chemical and Physical Properties

Names and Identifiers

    • (3R,4S)-1-(4-Fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)-4-(4-hydroxyphenyl)azetidin-2-one
    • EZM-K
    • (3R,4S)-1-(4-Fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-hydroxyphenyl)azetidin-2-one
    • Ezetimibe Ketone
    • (3R,4S)-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxo-propyl]-4-(4-hydroxyphenyl)-2-azetidinone
    • 1-(4-fluorophenyl)-3(R)-[3-(4-fluorophenyl)-3-oxopropyl]-4(S)-(4-hydroxyphenyl)-2-azetidinone
    • 1-(4-fluorophenyl)-3(R)-[3-oxo-3-(4-fluorophenyl)propyl]-4-(S)-(4-hydroxyphenyl)-2-azetidinone
    • 1-(4-fluorophenyl)-3(R)-[3-oxo-3-(4-fluorophenyl)-propyl]-4-(S)-(4-hydroxyphenyl)azetidin-2-one
    • AZE016
    • ETMB-07
    • EzetiMibe 3-Oxo IMpurity
    • Ezetimibe Impurity 16(SCH57871)
    • Monophenyl phosphite diisooctyl
    • (3R,4S)-1-(4-Fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)-4-(4-hydroxyphenyl)azetidin-2-on
    • (3R,4S)-1-(4-Fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-hydroxyphenyl)-2-azetidinone
    • 1-(4-Fluorophenyl-3R-[3-(4-Fluorophenyl-3-Oxo-Propyl]-4S-(4-Hydroxyphenyl-AzetidiN-2-One
    • DTXSID10430935
    • 2-Azetidinone, 1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-hydroxyphenyl)-, (3R,4S)-
    • F19352
    • EZETIMIBE_met003
    • AKOS016843351
    • CHEMBL174491
    • 1ST189869
    • 2-Azetidinone, 1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-hydroxyphenyl)-, (3R-trans)-
    • 191330-56-0
    • SCH-57871
    • UNII-9D3ASE5ZPY
    • 2-Azetidinone, 1-(4-fluorophenyl)-3-(3-(4-fluorophenyl)-3-oxopropyl)-4-(4-hydroxyphenyl)-, (3R,4S)-
    • SCHEMBL296422
    • 1-(4-fluorophenyl)-3-(R)-[2-(4-fluorobenzoyl)ethyl]4-(S)-(4-hydroxyphenyl)azetidin-2-one
    • HY-133114
    • 9D3ASE5ZPY
    • 2-Azetidinone, 1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-hydroxyphenyl)-, (3R,4S)-; 2-Azetidinone, 1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-hydroxyphenyl)-, (3R-trans)-; (3R,4S)-1-(4-Fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-hydroxyphenyl)azetidin-2-one
    • Ezetimibe metabolite SCH 57871
    • CS-0111642
    • J-012369
    • UEPZDXMEEKCJSP-FYYLOGMGSA-N
    • (3R,4S)-1-(4-fluorophenyl)-3-[3-(4-fluorophenyl)-3-oxopropyl]-4-(4-hydroxyphenyl)-azetidin-2-one
    • MDL: MFCD13185925
    • Inchi: InChI=1S/C24H19F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21,23,28H,13-14H2/t21-,23-/m1/s1
    • InChI Key: UEPZDXMEEKCJSP-FYYLOGMGSA-N
    • SMILES: C1=C(C=CC(=C1)F)C(=O)CC[C@@H]2[C@@H](C3=CC=C(C=C3)O)N(C4=CC=C(C=C4)F)C2=O

Computed Properties

  • Exact Mass: 407.13300
  • Monoisotopic Mass: 407.13329979g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 606
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Color/Form: White crystalline solid
  • Density: 1.325
  • Boiling Point: 656.149 °C at 760 mmHg
  • Flash Point: 656.149 °C at 760 mmHg
  • Refractive Index: 1.615
  • PSA: 57.61000
  • LogP: 5.10260

Ezetimibe Ketone Pricemore >>

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Ezetimibe Ketone Production Method

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